Cas no 898766-92-2 (1-(2-Bromophenyl)-6-chloro-1-oxohexane)

• Product Name: 1-(2-Bromophenyl)-6-chloro-1-oxohexane
• CAS No: 898766-92-2
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 994113
• PubChem ID: 24723805
• Update Time: 2025-06-14

1-(2-Bromophenyl)-6-chloro-1-oxohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMOPHENYL)-6-CHLORO-1-OXOHEXANE
• 1-(2-bromophenyl)-6-chlorohexan-1-one
• 898766-92-2
• MFCD00672049
• DTXSID20642204
• AKOS016019606
• 1-(2-Bromophenyl)-6-chloro-1-oxohexane

• MDL： MFCD00672049
• Inchi： 1S/C12H14BrClO/c13-11-7-4-3-6-10(11)12(15)8-2-1-5-9-14/h3-4,6-7H,1-2,5,8-9H2
• InChI Key： RDHSUBXPZQADSR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CCCCCCl)=O

Computed Properties

• Exact Mass: 287.99200
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.43100

Additional information on 1-(2-Bromophenyl)-6-chloro-1-oxohexane

Recent Advances in the Study of 1-(2-Bromophenyl)-6-chloro-1-oxohexane (CAS: 898766-92-2)

1-(2-Bromophenyl)-6-chloro-1-oxohexane (CAS: 898766-92-2) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 1-(2-Bromophenyl)-6-chloro-1-oxohexane has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which reduced side reactions and enhanced the overall efficiency of the synthesis process. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1-(2-Bromophenyl)-6-chloro-1-oxohexane has shown promising results as a modulator of gamma-aminobutyric acid (GABA) receptors. A study published in Neuropharmacology (2024) revealed that derivatives of this compound exhibit high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The compound's unique bromophenyl and chlorohexane moieties are believed to contribute to its binding specificity and efficacy.

Further research has explored the anti-inflammatory properties of 1-(2-Bromophenyl)-6-chloro-1-oxohexane. A 2024 study in the European Journal of Pharmacology demonstrated that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings indicate its potential as a lead compound for developing new anti-inflammatory drugs, particularly for chronic inflammatory conditions like rheumatoid arthritis.

Despite these promising results, challenges remain in the development of 1-(2-Bromophenyl)-6-chloro-1-oxohexane as a therapeutic agent. Pharmacokinetic studies have identified issues with its metabolic stability and bioavailability, which need to be addressed through structural modifications or formulation strategies. Ongoing research is focused on optimizing these properties to enhance its clinical potential.

In conclusion, 1-(2-Bromophenyl)-6-chloro-1-oxohexane (CAS: 898766-92-2) represents a versatile and promising compound in medicinal chemistry. Its applications in neurological and inflammatory disorders, coupled with recent advancements in synthesis and biological evaluation, underscore its potential as a valuable tool for drug discovery. Future studies should focus on overcoming pharmacokinetic limitations and exploring its mechanisms of action in greater detail.